9-[(2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetyl]-2-(tetrahydrofuran-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[2-(2-methyl-6-oxo-1H-pyrimidin-5-yl)acetyl]-2-(oxolan-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H30N4O4/c1-15-22-12-16(20(28)23-15)11-19(27)24-8-6-21(7-9-24)5-4-18(26)25(14-21)13-17-3-2-10-29-17/h12,17H,2-11,13-14H2,1H3,(H,22,23,28)
• InChI Key: KHPLPCHLJNKJEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=O)N1)CC(=O)N2CCC3(CCC(=O)N(C3)CC4CCCO4)CC2
• Molecular Formula: C21H30N4O4
• Molecular Weight: 402.5 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives often involves intricate organic reactions. A practical and divergent synthesis approach for 3,9-diazaspiro[5.5]undecanes has been described, utilizing a key step of efficient Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor, showcasing the complexity involved in synthesizing such molecules (Yang et al., 2008).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of a diazaspiro[5.5]undecane core, which consists of a spiro connection of a diazane ring to a larger cyclic structure. The unique aspect of these molecules is the spiro linkage, which significantly influences their chemical behavior and reactivity.

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives engage in various chemical reactions, reflecting their reactivity and functional group compatibility. The synthetic route to these molecules allows for the introduction of diverse functional groups, enabling a broad range of subsequent chemical transformations. The synthesis of 8-Aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones exemplifies the versatility in functionalizing these structures (Ahmed et al., 2012).